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Cat. No.: B130844

For Researchers, Scientists, and Drug Development Professionals

Tetradecanal, a saturated long-chain fatty aldehyde, has garnered interest for its potential
antimicrobial properties. This guide provides a comparative analysis of Tetradecanal's
anticipated antimicrobial activity against a backdrop of scientifically validated data for other
aldehydes. While specific minimum inhibitory concentration (MIC) and minimum bactericidal
concentration (MBC) values for Tetradecanal are the subject of ongoing research and not yet
widely published, this document compiles existing data on analogous compounds to offer a
predictive assessment and guide future research.

Comparative Analysis of Antimicrobial Aldehydes

The antimicrobial efficacy of aldehydes is well-documented, with their activity often linked to
their chemical structure. To contextualize the potential of Tetradecanal, this section presents
the antimicrobial activities of other relevant aldehydes against common pathogens.

Table 1: Comparative Antibacterial Activity of Aldehydes (MIC in pg/mL)
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Staphylococcus L .
Escherichia coli

Aldehyde aureus (Gram- . Reference(s)
(Gram-negative)

positive)
Tetradecanal Data not available Data not available
Pentadecanal - - [1]
Cinnamaldehyde 128 - 1024 780 - 3120 [2][3]
Benzaldehyde >1024 > 1024 [3]
Glutaraldehyde - - [4]

Note: A lower MIC value indicates greater antimicrobial activity. "-" indicates data not available
in the cited sources for the specific organism.

Table 2: Comparative Antifungal Activity of Aldehydes (MIC in pg/mL)

Aldehyde Candida albicans (Yeast) Reference(s)

Tetradecanal Data not available

Cinnamaldehyde

Benzaldehyde

Glutaraldehyde

Tea Tree Oil (contains
91.2 [5]
aldehydes)

Note: While not a pure aldehyde, Tea Tree Oil is included for its known antifungal properties
attributed in part to its aldehyde constituents.

Mechanism of Action: Disrupting the Microbial
Barrier

The primary antimicrobial mechanism of long-chain aldehydes is believed to be the disruption
of the microbial cell membrane. Their lipophilic nature allows them to intercalate into the lipid
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bilayer, leading to a loss of membrane integrity, leakage of intracellular components, and
ultimately, cell death.[6]
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Start: Prepare Tetradecanal Stock Solution

Gerform Serial Dilutions in 96-well Plata Grepare Standardized Microbial Inoculuna

Inoculate Wells

Encubate Plate (18—48hD
Determine MIC (Lowest concentration with no growth)

(Subculture from clear wells onto Agar Plates)

Incubate Agar Plates MIC Confirmed

Determine MBC (Lowest concentration with 299.9% killing)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b130844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

